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Compound of Interest

Compound Name: Octinoxate

Cat. No.: B3029922 Get Quote

For the attention of researchers, scientists, and drug development professionals, this guide

provides an objective comparison of the toxicological effects of the UV filters octinoxate and

octocrylene on aquatic life. The information is supported by experimental data to aid in

environmental risk assessment and the development of safer alternatives.

The widespread use of octinoxate and octocrylene in sunscreens and personal care products

has led to their continuous introduction into aquatic environments. Understanding their

comparative toxicological profiles is crucial for assessing their environmental impact. This guide

synthesizes available data on their effects on a range of aquatic organisms, from fish to algae,

and details the methodologies used in these assessments.

Quantitative Toxicological Data
The following tables summarize the acute and chronic toxicity of octinoxate and octocrylene to

various aquatic organisms. Acute toxicity is generally reported as the concentration that is

lethal to 50% of the test population (LC50) or causes a non-lethal effect in 50% of the

population (EC50) over a short period. Chronic toxicity is often reported as the No-Observed-

Effect Concentration (NOEC), which is the highest tested concentration at which no statistically

significant adverse effect is observed.

Table 1: Acute Toxicological Effects of Octinoxate and Octocrylene on Aquatic Life
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Species Chemical
Exposure
Duration

Endpoint
Concentrati
on (µg/L)

Reference

Danio rerio

(Zebrafish)
Octinoxate 96 hours LC50

> Water

Solubility (51

µg/L)

[1]

Daphnia

magna

(Water Flea)

Octinoxate 48 hours EC50

> Water

Solubility (51

µg/L)

[1]

Oryzias

latipes

(Japanese

Medaka)

Octinoxate 96 hours LC50 1,803.6 [1]

Danio rerio

(Zebrafish)
Octocrylene 96 hours LC50

251.8 µM

(approx.

91,257 µg/L)

[2]

Daphnia

magna

(Water Flea)

Octocrylene 48 hours EC50 30 [1]

Pocillopora

damicornis

(Coral)

Octocrylene 7 days Toxic Effect 50 [3]

Artemia

salina (Brine

Shrimp)

Octocrylene - LC50 600 [3]

Table 2: Chronic Toxicological Effects of Octinoxate and Octocrylene on Aquatic Life
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Species Chemical
Exposure
Duration

Endpoint
Concentrati
on (µg/L)

Reference

Danio rerio

(Zebrafish)
Octinoxate 63 days

LOEC

(Length and

Body Weight)

46.9 [1]

Oryzias

latipes

(Japanese

Medaka)

Octinoxate 154 days

LOEC

(Number of

Eggs)

50 [1]

Daphnia

magna

(Water Flea)

Octinoxate 21 days

EC10

(Reproductio

n)

8.4 [1]

Daphnia

magna

(Water Flea)

Octocrylene 21 days

NOEC

(Reproductio

n)

5,000 [1]

Pimephales

promelas

(Fathead

Minnow)

Octocrylene 14 days
NOEC

(Growth)
1,048 [1]

Danio rerio

(Zebrafish)

Embryos

Octocrylene 96 hours

Development

al

Abnormalities

50 [4][5]

Experimental Protocols
The toxicological data presented in this guide are primarily derived from standardized test

guidelines developed by the Organisation for Economic Co-operation and Development

(OECD). These protocols ensure the reliability and comparability of environmental toxicity data.

OECD Guideline 203: Fish, Acute Toxicity Test This test determines the concentration of a

substance that is lethal to 50% of a fish population (LC50) over a 96-hour exposure period.[6]

[7][8] Fish are exposed to the test substance in a static or semi-static system under controlled

temperature and light conditions.[6] Mortalities are recorded at 24, 48, 72, and 96 hours.[6][7]
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OECD Guideline 202: Daphnia sp., Acute Immobilisation Test This 48-hour test assesses the

acute toxicity of substances to Daphnia species.[9][10][11] Young daphnids are exposed to a

range of concentrations of the test substance.[10][12] The endpoint is immobilization, defined

as the inability to swim within 15 seconds after gentle agitation.[9][13] The EC50, the

concentration that immobilizes 50% of the daphnids, is then calculated.[12][13]

OECD Guideline 211: Daphnia magna Reproduction Test This is a chronic toxicity test that

evaluates the impact of a substance on the reproductive output of Daphnia magna over 21

days.[1][14][15][16] Young female daphnids are exposed to various concentrations of the test

substance, and the total number of living offspring is counted.[1][16] This allows for the

determination of the NOEC and LOEC for reproduction.[15]

OECD Guideline 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test This 72-hour

test measures the effect of a substance on the growth of freshwater algae.[4][17][18][19]

Exponentially growing algae are exposed to different concentrations of the test substance.[17]

[18] The inhibition of growth is measured by the reduction in algal biomass or growth rate

compared to a control group, allowing for the calculation of the EC50.[4][19][20]

Signaling Pathway Disruption
Both octinoxate and octocrylene have been shown to interfere with the endocrine systems of

aquatic organisms. Octinoxate, in particular, has demonstrated estrogenic activity, meaning it

can mimic the effects of the hormone estrogen.

Aquatic Environment Aquatic Organism (e.g., Fish)

Octinoxate UptakeBioaccumulation Estrogen Receptor (ER)Binds to Estrogen Response Element (ERE) in DNAActivates
Vitellogenin (VTG) Gene TranscriptionInduces

Vitellogenin Protein Synthesis Physiological Effects
(e.g., feminization, reproductive impairment)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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